Tert-butyl 4-[(5-amino-2-chlorophenyl)methyl]piperazine-1-carboxylate

• IUPAC Name: tert-butyl 4-[(5-amino-2-chlorophenyl)methyl]piperazine-1-carboxylate
• InChI: InChI=1S/C16H24ClN3O2/c1-16(2,3)22-15(21)20-8-6-19(7-9-20)11-12-10-13(18)4-5-14(12)17/h4-5,10H,6-9,11,18H2,1-3H3
• InChI Key: CQWOFJHYELPDPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCN(CC1)CC2=C(C=CC(=C2)N)Cl
• Molecular Formula: C16H24ClN3O2
• DSSTOX Substance ID: DTXSID001141477
• Molecular Weight: 325.83 g/mol
• CAS RN: 769961-14-0

Description

Tert-butyl 4-[(5-amino-2-chlorophenyl)methyl]piperazine-1-carboxylate is a chemical compound with the empirical formula C₁₅H₂₂ClN₃O₂ and a molecular weight of 311.81 g/mol . It is a solid compound, and its structure consists of a piperazine ring with a tert-butyl group and an amino-chlorophenyl-methyl substituent. The compound is synthesized for research purposes and is part of a collection of unique chemicals provided by Sigma-Aldrich.

Safety and Hazards

• Safety Precautions : Handle with care, avoid ingestion, and follow proper storage guidelines.

Synthesis routes and methods

Procedure details

Iron (1.7 g, 26.7 mmol) and concentrated hydrochloric acid (0.2 mL) were added to ethanol/water (45 mL/45 mL), and refluxed for 1 hour. The mixed reaction solution was added with tert-butyl 4-(2-chloro-5-nitrobenzyl)piperazine-1-carboxylate (1.9 g, 5.34 mmol) obtained in above, and further refluxed for 1 hour. The reaction mixture was filtered through a Celite pad under reduced pressure, and washed with ethanol and chloroform/2-propanol=3/1 (v/v). The resulting filtrate was distilled under reduced pressure and dissolved in ethanol and chloroform/2-propanol=3/1 (v/v). The organic layer was washed with an aqueous solution of sodium bicarbonate and brine. The obtained organic layer was dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The concentrated compound was purified using silica gel chromatography (chloroform:methanol=30:1 (v/v)) to obtain the title compound (1.5 g, 86%).